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Cat. No.: B1678561

Get Quote

FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides crucial safety and logistical information for the handling and disposal

of Pavinetant (CAS 941690-55-7), a neurokinin-3 receptor antagonist.[1][2] Adherence to

these procedures is vital for ensuring laboratory safety and maintaining experimental integrity.

Personal Protective Equipment (PPE) and Safe
Handling
While the Safety Data Sheet (SDS) from MedChemExpress classifies Pavinetant as not a

hazardous substance or mixture, it is imperative to follow standard laboratory safety protocols

to minimize any potential risk.[1] The following PPE is recommended for all procedures

involving Pavinetant:
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Protective Equipment Specification Rationale

Gloves Nitrile or latex, powder-free Prevents direct skin contact.

Eye Protection
Safety glasses with side

shields or goggles

Protects eyes from potential

splashes or airborne particles.

Lab Coat Standard laboratory coat
Protects skin and personal

clothing from contamination.

Respiratory Protection

Not generally required under

normal handling conditions

with adequate ventilation. Use

a NIOSH-approved respirator if

generating dust or aerosols.

Minimizes inhalation exposure.

Operational Plan: Step-by-Step Handling
Procedures
1. Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Store Pavinetant in a tightly sealed container in a cool, dry, and well-ventilated area.[3]

For long-term storage, refer to the manufacturer's recommendations, typically at -20°C for up

to one year or -80°C for up to two years.[4]

2. Preparation of Solutions:

Handle the solid form of Pavinetant in a well-ventilated area or a chemical fume hood to

avoid inhalation of any fine particles.

When preparing solutions, for example in DMSO, sonication may be required to aid

dissolution.

Use appropriate solvents as recommended by the supplier. Common solvents include

DMSO, ethanol, and saline solutions.
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3. During Experimentation:

Always wear the recommended personal protective equipment.

Avoid direct contact with the skin, eyes, and clothing.

Do not eat, drink, or smoke in the laboratory area where Pavinetant is being handled.

In case of accidental contact, follow the first aid measures outlined in the Safety Data Sheet.

Disposal Plan: Waste Management
Proper disposal of Pavinetant and any contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.

Unused Pavinetant: Dispose of as chemical waste in accordance with local, state, and

federal regulations. Do not discard down the drain or in regular trash.

Contaminated Materials: All disposable items that have come into contact with Pavinetant,
such as pipette tips, gloves, and empty vials, should be collected in a designated, sealed

waste container.

Waste Containers: Use clearly labeled containers for chemical waste.

Emergency Procedures
In the event of an accidental exposure or spill, follow these procedures:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally. Seek medical attention.

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water. Seek medical attention if irritation persists.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

medical attention.
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Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.

Spills: Absorb the spill with an inert material (e.g., vermiculite, sand) and place it in a sealed

container for disposal as chemical waste. Ventilate the area and clean the spill site

thoroughly.

Safe Handling Workflow for Pavinetant
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Caption: Workflow for the safe handling of Pavinetant from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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